Cas no 668261-27-6 (tert-Butyl 2-amino-5-iodobenzoate)
Technical Introduction:
tert-Butyl 2-amino-5-iodobenzoate is a versatile intermediate in organic synthesis, particularly valued for its iodine substituent and protected carboxylate group. The tert-butyl ester moiety enhances stability, facilitating handling and storage under standard conditions. The amino and iodo functional groups offer reactive sites for further derivatization, making it useful in cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as in the synthesis of pharmaceuticals and agrochemicals. Its well-defined structure ensures consistent reactivity, while the iodine atom provides a handle for metal-catalyzed transformations. This compound is particularly advantageous in medicinal chemistry for constructing complex aromatic frameworks with precision.
668261-27-6 structure
Product Name:tert-Butyl 2-amino-5-iodobenzoate
CAS No:668261-27-6
MF:C11H14INO2
MW:319.138835430145
MDL:MFCD11112880
CID:1030703
PubChem ID:44828910
Update Time:2025-06-09
tert-Butyl 2-amino-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-amino-5-iodobenzoate
- LogP
- A835555
- SCHEMBL6351877
- AKOS012412636
- CS-0145328
- 668261-27-6
- tert-Butyl2-amino-5-iodobenzoate
- SB82715
- EN300-941323
- FT-0656372
- DTXSID10660997
- tert-butyl 2-amino-5-iodo-benzoate
- QNUOGGUIWUBLJN-UHFFFAOYSA-N
- DB-073798
-
- MDL: MFCD11112880
- Inchi: 1S/C11H14INO2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,13H2,1-3H3
- InChI Key: QNUOGGUIWUBLJN-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 319.00652
- Monoisotopic Mass: 319.00693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
tert-Butyl 2-amino-5-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097575-5g |
tert-Butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95% | 5g |
$475.08 | 2023-09-01 | |
| Alichem | A019097575-10g |
tert-Butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95% | 10g |
$700.35 | 2023-09-01 | |
| Alichem | A019097575-25g |
tert-Butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95% | 25g |
$1110.78 | 2023-09-01 | |
| Chemenu | CM153534-1g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95% | 1g |
$1786 | 2023-01-09 | |
| Enamine | EN300-941323-0.05g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95.0% | 0.05g |
$455.0 | 2025-03-21 | |
| Enamine | EN300-941323-0.1g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95.0% | 0.1g |
$476.0 | 2025-03-21 | |
| Enamine | EN300-941323-0.25g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95.0% | 0.25g |
$498.0 | 2025-03-21 | |
| Enamine | EN300-941323-0.5g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95.0% | 0.5g |
$520.0 | 2025-03-21 | |
| Enamine | EN300-941323-1.0g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95.0% | 1.0g |
$541.0 | 2025-03-21 | |
| Enamine | EN300-941323-2.5g |
tert-butyl 2-amino-5-iodobenzoate |
668261-27-6 | 95.0% | 2.5g |
$1063.0 | 2025-03-21 |
tert-Butyl 2-amino-5-iodobenzoate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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